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Compound of Interest

Compound Name: AMOZ-CHPh-4-acid

Cat. No.: B12385032 Get Quote

Technical Guide: AMOZ-CHPh-4-acid
Audience: Researchers, scientists, and drug development professionals.

This document provides a concise technical overview of the chemical properties of AMOZ-
CHPh-4-acid. Due to the specific nature of this compound, publicly available information

regarding its experimental applications and biological interactions is limited. The data

presented here is based on computational and catalog information.

Chemical Identity and Properties
AMOZ-CHPh-4-acid is a complex organic molecule. Its fundamental chemical properties,

including molecular formula and weight, are crucial for any experimental work, such as dosage

calculations, solution preparation, and analytical characterization.
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Property Value Source

Molecular Formula C₁₆H₁₉N₃O₅ PubChem[1]

Molecular Weight 333.34 g/mol PubChem[1]

IUPAC Name

4-[(E)-[5-(morpholin-4-

ylmethyl)-2-oxo-1,3-oxazolidin-

3-yl]iminomethyl]benzoic acid

PubChem[1]

Synonyms HY-155499, CS-0909116 PubChem[1]

Experimental Protocols
Detailed experimental protocols for the synthesis, handling, or use of AMOZ-CHPh-4-acid are

not available in the public domain. Researchers intending to work with this compound should

consult the supplier's documentation or develop protocols based on standard laboratory

procedures for similar chemical entities.

Logical Workflow for Compound Characterization
The following diagram illustrates a generalized workflow for the initial characterization of a

novel chemical compound like AMOZ-CHPh-4-acid.
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A generalized workflow for characterizing a research compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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